2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C15H13ClFNO2/c1-10-6-7-11(17)8-13(10)18-15(19)9-20-14-5-3-2-4-12(14)16/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: DDCGPIIZVPCGAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide, also known as CFMAC, is a synthetic compound that has been widely used in scientific research. It is a nonsteroidal anti-inflammatory drug (NSAID) that has been shown to have potent analgesic and anti-inflammatory effects.

Mechanism of Action

2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the synthesis of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, this compound reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce fever and to have a protective effect on the gastrointestinal tract. This compound has been found to be well-tolerated in animals and has a good safety profile.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide has several advantages for use in lab experiments. It has potent analgesic and anti-inflammatory effects, making it a useful tool for studying the role of inflammation in various disease states. This compound is also well-tolerated in animals and has a good safety profile. However, this compound has limitations in terms of its selectivity for COX-2. It has been shown to have some inhibitory activity against COX-1, which is involved in the synthesis of prostaglandins that protect the gastrointestinal tract. This may limit its use in studies of the gastrointestinal effects of NSAIDs.

Future Directions

There are several future directions for research on 2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide. One area of interest is the development of more selective COX-2 inhibitors that have fewer gastrointestinal side effects. Another area of interest is the use of this compound as a tool to investigate the role of inflammation in cancer. This compound has been shown to have anti-tumor effects in animal models, and further research is needed to determine its potential as a cancer therapy. Additionally, this compound could be used to study the role of inflammation in other disease states, such as Alzheimer's disease and cardiovascular disease.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide involves the reaction of 2-chlorophenol with 5-fluoro-2-methylphenylacetic acid in the presence of a base such as potassium carbonate. The resulting product is then acetylated with acetic anhydride to yield this compound. This synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(5-fluoro-2-methylphenyl)acetamide has been widely used in scientific research as a tool to investigate the role of inflammation in various disease states. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. This compound has also been used to study the mechanisms of action of other NSAIDs and to develop new anti-inflammatory drugs.